molecular formula C14H17NO5 B8540374 Ethyl 2-[(4-methoxy-3-nitrophenyl)methylidene]butanoate CAS No. 334015-21-3

Ethyl 2-[(4-methoxy-3-nitrophenyl)methylidene]butanoate

Cat. No.: B8540374
CAS No.: 334015-21-3
M. Wt: 279.29 g/mol
InChI Key: JYZSCOVQLQDMEF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Ethyl 2-[(4-methoxy-3-nitrophenyl)methylidene]butanoate is a useful research compound. Its molecular formula is C14H17NO5 and its molecular weight is 279.29 g/mol. The purity is usually 95%.
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Properties

CAS No.

334015-21-3

Molecular Formula

C14H17NO5

Molecular Weight

279.29 g/mol

IUPAC Name

ethyl 2-[(4-methoxy-3-nitrophenyl)methylidene]butanoate

InChI

InChI=1S/C14H17NO5/c1-4-11(14(16)20-5-2)8-10-6-7-13(19-3)12(9-10)15(17)18/h6-9H,4-5H2,1-3H3

InChI Key

JYZSCOVQLQDMEF-UHFFFAOYSA-N

Canonical SMILES

CCC(=CC1=CC(=C(C=C1)OC)[N+](=O)[O-])C(=O)OCC

Origin of Product

United States

Synthesis routes and methods

Procedure details

Under an argon atmosphere, stirring and cooling with ice, a solution of triethyl 2-phosphonobutyrate (5.00 g, 19.8 mmol) in anhydrous tetrahydrofuran (30 mL) was added dropwise slowly to a solution of sodium hydride (60% oil dispersion, 795 mg, 19.9 mmol) in anhydrous tetrahydrofuran (120 mL). After stirring for 1 hour at 0° C., a solution of 4-methoxy-3-nitrobenzaldehyde (3.26 g, 18.0 mmol) in anhydrous tetrahydrofuran (50 mL) was added dropwise, and the mixture was stirred for 1 hour at 0° C. and for 3 hours at room temperature. The reaction mixture was concentrated and ice water was added to the residue, which was extracted with ethyl acetate. The extracte was washed with water, brine and dried over anhydrous sodium sulfate, and then concentrated. The residue was purified by silica gel column chromatography (eluent n-hexane:ethyl acetate=8:1→2:1 v/v) to obtain 4.69 g (93%) of ethyl 2-ethyl-3-(4-methoxy-3-nitrophenyl)acrylate as colorless crystals.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
795 mg
Type
reactant
Reaction Step One
Quantity
30 mL
Type
solvent
Reaction Step One
Quantity
120 mL
Type
solvent
Reaction Step One
Quantity
3.26 g
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two

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